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Compound Name: 2,6-Dimethylnaphthalene

Cat. No.: B047086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 2,6-
Dimethylnaphthalene
2,6-Dimethylnaphthalene (2,6-DMN) is a polycyclic aromatic hydrocarbon (PAH) and one of

ten isomers of dimethylnaphthalene.[1] Its primary industrial significance lies in its role as a

precursor to 2,6-naphthalenedicarboxylic acid, a monomer used in the production of high-

performance polyesters like polyethylene naphthalate (PEN).[1] PEN exhibits superior thermal

and mechanical properties compared to polyethylene terephthalate (PET), making it valuable in

advanced materials.[1] In the realm of drug development, the naphthalene scaffold is a

common feature in medicinal chemistry, and understanding the physicochemical properties of

its derivatives is paramount for designing molecules with desired pharmacokinetic and

pharmacodynamic profiles.

This guide will delve into the fundamental physical properties of 2,6-DMN, offering a robust

foundation for its application in research and development.

Molecular and Chemical Identity
A clear understanding of the molecular identity of 2,6-DMN is the starting point for any technical

discussion.
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Identifier Value Source

Chemical Name 2,6-Dimethylnaphthalene [1]

CAS Number 581-42-0 [2][3][4]

Molecular Formula C₁₂H₁₂ [1][2][3][4][5]

Molecular Weight 156.22 g/mol [1][2][5][6][7]

InChI Key
YGYNBBAUIYTWBF-

UHFFFAOYSA-N
[2][3][4][5]

Canonical SMILES Cc1ccc2cc(C)ccc2c1 [7][8]

The spatial arrangement of atoms dictates the molecule's interactions and properties. The

following DOT script generates a 2D representation of the 2,6-DMN structure.
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Caption: Workflow for Melting Point Determination using DSC.

Protocol 2: Purity Assessment by Gas Chromatography-
Mass Spectrometry (GC-MS)
Objective: To determine the purity of 2,6-DMN and identify any potential impurities.

Rationale: GC separates volatile compounds based on their boiling points and interactions with

the stationary phase. The mass spectrometer then fragments the eluted compounds, providing

a unique mass spectrum for identification.

Methodology:

Sample Preparation: Prepare a 1 mg/mL solution of 2,6-DMN in a suitable solvent like

toluene. [9]2. GC-MS Parameters:
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Column: A non-polar column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

Inlet: Splitless injection at 250 °C.

Oven Program: Start at 100 °C, hold for 1 min, then ramp to 280 °C at 15 °C/min, and hold

for 5 min.

Carrier Gas: Helium at a constant flow of 1 mL/min.

MS Detector: Electron ionization (EI) at 70 eV, scanning from m/z 40 to 400.

Data Analysis:

Identify the peak corresponding to 2,6-DMN based on its retention time and mass

spectrum (molecular ion at m/z 156). [10] * Calculate the purity based on the peak area

percentage.

Identify impurities by comparing their mass spectra to a library (e.g., NIST).

Conclusion
A thorough understanding of the physical properties of 2,6-Dimethylnaphthalene is

fundamental for its effective use in both industrial synthesis and scientific research. The data

and protocols presented in this guide offer a robust framework for scientists and engineers

working with this important compound. From its melting and boiling points to its solubility and

spectroscopic signatures, each property provides a piece of the puzzle for optimizing

processes and ensuring the quality of the final product.

References
2,6-dimethyl naphthalene, 581-42-0 - The Good Scents Company. (n.d.).
Naphthalene, 2,6-dimethyl-. (n.d.). In NIST Chemistry WebBook.
2,6-dimethylnaphthalene. (n.d.). In stenutz.
Naphthalene, 2,6-dimethyl-. (n.d.). In NIST Chemistry WebBook.
Ban, H., Zhang, Y., Cheng, Y., Wang, L., & Li, X. (2019). Solubilities of 2,6-
Dimethylnaphthalene in Six Pure Solvents and Two Binary Solvent Systems.
Solubilities of 2,6-Dimethylnaphthalene in Six Pure Solvents and Two Binary Solvent
Systems. (2019, March 18).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.chemicalbook.com/SpectrumEN_581-42-0_13CNMR.htm
https://www.benchchem.com/product/b047086?utm_src=pdf-body
https://www.benchchem.com/product/b047086?utm_src=pdf-body
https://www.benchchem.com/product/b047086?utm_src=pdf-body
https://www.benchchem.com/product/b047086?utm_src=pdf-body
https://www.benchchem.com/product/b047086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lee, S. B., Lee, C. H., & Kim, H. (2001). Solubility and Density of 2,6-Dimethylnaphthalene
in C1−C7 1-Alkanols.
2,6-Dimethylnaphthalene. (n.d.). In PubChem.
Chemical Properties of Naphthalene, 2,6-dimethyl- (CAS 581-42-0). (n.d.). In Cheméo.
2,6-Dimethyl-naphthalene - Optional[1H NMR] - Chemical Shifts. (n.d.). In SpectraBase.
2,6-Dimethylnaphthalene. (n.d.). In Wikipedia.
Naphthalene, 2,6-dimethyl-. (n.d.). In NIST Chemistry WebBook.
2,6-dimethylnaphthalene Density | enthalpy entropy | saturation temperature | pressure |
specific heat capacity | viscosity | thermal conductivity and so on. (n.d.). In eThermo
Thermodynamics & Transport Properties Calculation.
Naphthalene, 2,6-dimethyl-. (n.d.). In NIST Chemistry WebBook.
Naphthalene, 2,6-dimethyl-. (n.d.). In NIST Chemistry WebBook.
2,6-dimethylnaphthalene Properties vs Pressure | Density, Cp, Viscosity. (n.d.). In
Chemcasts.
2,6-DIMETHYLNAPHTHALENE | C12H12 | MD Topology | NMR | X-Ray. (n.d.). In
Automated Topology Builder.
UV/Vis+ Photochemistry Database - List of substances. (n.d.). In science-softCon.
Naphthalene, 2,6-dimethyl-. (n.d.). In NIST Chemistry WebBook.
Bree, A., & Taliani, C. (1977). Polarized Absorption and Fluorescence Spectra of 2,6-
Dimethylnaphthalene at Different Temperatures. The Journal of Chemical Physics, 67(3),
1178-1182. [Link]
2,6-Dimethylnaphthalene-D12. (n.d.). In PubChem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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